5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C23H26N2O3S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: (5E)-5-[(3,4-diethoxyphenyl)methylidene]-2-(4-ethylphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H26N2O3S/c1-5-16-8-11-18(12-9-16)24-23-25(4)22(26)21(29-23)15-17-10-13-19(27-6-2)20(14-17)28-7-3/h8-15H,5-7H2,1-4H3/b21-15+,24-23?
• InChI Key: TYCAACJBNKJCTD-QQAFOXPBSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)/C(=C\C3=CC(=C(C=C3)OCC)OCC)/S2)C
• SMILES: CCC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC(=C(C=C3)OCC)OCC)S2)C

Description

5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, also known as DABO, is a thiazolidinone derivative that has been widely studied for its potential applications in various scientific research fields. This compound has shown promising results in its ability to inhibit the replication of HIV-1 and other viruses, making it a potential candidate for the development of new antiviral drugs.

Mechanism of Action

The mechanism of action of 5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the inhibition of the reverse transcriptase enzyme, which is essential for the replication of HIV-1 and other retroviruses. This enzyme is responsible for converting the viral RNA into DNA, which is then integrated into the host cell's genome. By inhibiting this enzyme, 5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one prevents the virus from replicating and spreading throughout the body.
Biochemical and Physiological Effects:
5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to have low toxicity and high selectivity for the reverse transcriptase enzyme, making it a promising candidate for the development of new antiviral drugs. It has also been shown to have anti-inflammatory and antioxidant properties, which could have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is its high selectivity for the reverse transcriptase enzyme, which makes it a potential candidate for the development of new antiviral drugs. However, its low solubility and stability in aqueous solutions can make it difficult to work with in lab experiments. Additionally, more research is needed to fully understand its potential side effects and limitations.

Future Directions

There are several future directions for the research and development of 5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One potential direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the development of new derivatives of 5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one that could have improved antiviral activity and selectivity. Additionally, more research is needed to fully understand its potential applications in the treatment of other diseases, such as cancer and neurodegenerative disorders.

Synthesis Methods

The synthesis of 5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 3,4-diethoxybenzaldehyde with 4-ethylphenylhydrazine to form the corresponding hydrazone, which is then reacted with 2-amino-3-methyl-1,3-thiazolidin-4-one to yield the final product. This method has been optimized and improved over the years, resulting in higher yields and purity of the compound.

Scientific Research Applications

5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its antiviral activity against HIV-1 and other viruses. It has been shown to inhibit the replication of HIV-1 by targeting the reverse transcriptase enzyme, which is essential for the virus to reproduce. This makes 5-(3,4-Diethoxybenzylidene)-2-[(4-ethylphenyl)imino]-3-methyl-1,3-thiazolidin-4-one a potential candidate for the development of new antiviral drugs that could be used in the treatment of HIV-1 and other viral infections.